Cas no 2248332-85-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(propan-2-ylsulfanyl)acetate)

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(propan-2-ylsulfanyl)acetate is a specialized organic compound featuring a phthalimide core functionalized with a thioether-linked acetate group. Its unique structure combines reactivity from both the isoindole-1,3-dione moiety and the propan-2-ylsulfanyl acetate side chain, making it a versatile intermediate in synthetic chemistry. The compound is particularly useful in the preparation of pharmaceuticals, agrochemicals, and advanced materials due to its ability to participate in nucleophilic substitution and condensation reactions. Its stability under standard conditions and well-defined reactivity profile enhance its utility in controlled synthetic pathways. This compound is typically employed in research and industrial applications requiring precise functional group transformations.
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(propan-2-ylsulfanyl)acetate structure
2248332-85-4 structure
Product Name:1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(propan-2-ylsulfanyl)acetate
CAS No:2248332-85-4
MF:C13H13NO4S
MW:279.31162238121
CID:5994657
PubChem ID:165718553
Update Time:2025-10-29

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(propan-2-ylsulfanyl)acetate Chemical and Physical Properties

Names and Identifiers

    • 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(propan-2-ylsulfanyl)acetate
    • 2248332-85-4
    • EN300-6513191
    • Inchi: 1S/C13H13NO4S/c1-8(2)19-7-11(15)18-14-12(16)9-5-3-4-6-10(9)13(14)17/h3-6,8H,7H2,1-2H3
    • InChI Key: QQJDBENPGNFNHJ-UHFFFAOYSA-N
    • SMILES: S(CC(=O)ON1C(C2C=CC=CC=2C1=O)=O)C(C)C

Computed Properties

  • Exact Mass: 279.05652907g/mol
  • Monoisotopic Mass: 279.05652907g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 372
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 89Ų

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(propan-2-ylsulfanyl)acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6513191-0.1g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(propan-2-ylsulfanyl)acetate
2248332-85-4 95.0%
0.1g
$615.0 2025-03-14
Enamine
EN300-6513191-0.25g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(propan-2-ylsulfanyl)acetate
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Enamine
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2248332-85-4 95.0%
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Enamine
EN300-6513191-1.0g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(propan-2-ylsulfanyl)acetate
2248332-85-4 95.0%
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$699.0 2025-03-14
Enamine
EN300-6513191-2.5g
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Enamine
EN300-6513191-5.0g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(propan-2-ylsulfanyl)acetate
2248332-85-4 95.0%
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Enamine
EN300-6513191-10.0g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(propan-2-ylsulfanyl)acetate
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Enamine
EN300-6513191-0.05g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(propan-2-ylsulfanyl)acetate
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$587.0 2025-03-14

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(propan-2-ylsulfanyl)acetate Related Literature

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